Cas no 1785579-61-4 (Methyl[2-methyl-1-(oxolan-3-yl)propan-2-yl]amine)

• Product Name: Methyl[2-methyl-1-(oxolan-3-yl)propan-2-yl]amine
• CAS No: 1785579-61-4
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5955338
• PubChem ID: 84650633
• Update Time: 2025-06-07

Methyl[2-methyl-1-(oxolan-3-yl)propan-2-yl]amine Chemical and Physical Properties

Names and Identifiers

• EN300-1836215
• methyl[2-methyl-1-(oxolan-3-yl)propan-2-yl]amine
• 1785579-61-4
• Methyl[2-methyl-1-(oxolan-3-yl)propan-2-yl]amine

• Inchi： 1S/C9H19NO/c1-9(2,10-3)6-8-4-5-11-7-8/h8,10H,4-7H2,1-3H3
• InChI Key： PCFQONXJWXNZKU-UHFFFAOYSA-N
• SMILES： O1CCC(C1)CC(C)(C)NC

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 21.3Ų

Additional information on Methyl[2-methyl-1-(oxolan-3-yl)propan-2-yl]amine

Methyl[2-methyl-1-(oxolan-3-yl)propan-2-yl]amine (CAS No. 1785579-61-4): An Overview of Its Structure, Properties, and Applications

Methyl[2-methyl-1-(oxolan-3-yl)propan-2-yl]amine (CAS No. 1785579-61-4) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound is characterized by its complex molecular architecture, which includes a tertiary amine functional group and a cycloalkyl substituent. These structural features contribute to its distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of Methyl[2-methyl-1-(oxolan-3-yl)propan-2-yl]amine is defined by its molecular formula, C₁₀H₂₁N. The compound features a cyclobutane ring (oxolan) attached to a substituted propyl group, which is further functionalized with a methyl group and a tertiary amine. The presence of the cyclobutane ring imparts rigidity to the molecule, which can influence its conformational behavior and interactions with other molecules. The tertiary amine group, on the other hand, provides the molecule with basic properties and the ability to form hydrogen bonds, which are crucial for its reactivity and biological activity.

In terms of physical properties, Methyl[2-methyl-1-(oxolan-3-yl)propan-2-yl]amine is typically a colorless liquid at room temperature. It has a characteristic odor and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. The compound's solubility in water is limited due to the hydrophobic nature of its cycloalkyl and alkyl substituents. Its boiling point and melting point are influenced by the presence of the tertiary amine group, which can form intermolecular hydrogen bonds.

The chemical reactivity of Methyl[2-methyl-1-(oxolan-3-yl)propan-2-yl]amine is primarily governed by its tertiary amine functionality. As a base, it can participate in various acid-base reactions, including protonation and deprotonation processes. The compound can also undergo nucleophilic substitution reactions, where the nitrogen atom acts as a nucleophile to attack electrophilic centers. Additionally, the cyclobutane ring can undergo ring-opening reactions under certain conditions, leading to the formation of new carbon-carbon bonds.

Recent research has focused on the potential applications of Methyl[2-methyl-1-(oxolan-3-yl)propan-2-yl]amine in pharmaceutical development. One area of interest is its use as an intermediate in the synthesis of novel drugs targeting specific biological pathways. For example, studies have shown that compounds derived from Methyl[2-methyl-1-(oxolan-3-yl)propan-2-yl]amine can exhibit potent inhibitory activity against enzymes involved in cancer progression and inflammatory diseases. These findings highlight the compound's potential as a lead molecule for drug discovery.

Another promising application of Methyl[2-methyl-1-(oxolan-3-yl)propan-2-yl]amine is in the field of medicinal chemistry, where it can be used to modify existing drugs to improve their pharmacological properties. For instance, researchers have explored the use of this compound to enhance the solubility and bioavailability of poorly soluble drugs. By attaching Methyl[2-methyl-1-(oxolan-3-yl)propan-2-yl]amine to drug molecules through covalent linkages or non-covalent interactions, scientists have been able to develop prodrugs with improved therapeutic profiles.

In addition to its pharmaceutical applications, Methyl[2-methyl-1-(oxolan-3-yl)propan-2-y l]amine has also been investigated for its use in materials science. The compound's unique structure makes it suitable for the synthesis of advanced materials with tailored properties. For example, researchers have used this compound as a building block for polymers with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, coatings, and adhesives.

The synthesis of Methyl[2-methyl -1-(oxolan -3 - yl ) propan - 2 - yl ] amine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions followed by ring-closing metathesis or other cyclization methods to form the cyclobutane ring. Recent advancements in catalytic chemistry have led to more efficient and environmentally friendly synthetic strategies for this compound.

In conclusion, Methyl [ 2 - methyl - 1 - ( oxolan - 3 - yl ) propan - 2 - yl ] amine ( CAS No . 1785579 - 61 - 4 ) is a versatile compound with a rich structural profile that offers numerous opportunities for research and development across various scientific disciplines . Its unique combination of functional groups makes it an attractive candidate for pharmaceutical , medicinal , and materials science applications . As ongoing studies continue to uncover new properties and uses , this compound is likely to play an increasingly important role in advancing our understanding of complex chemical systems .